GsAF-2
GsAF-2
GsAF-II (also termed Kappa-theraphotoxin-Gr2c, GsAF-2) was originally isolated from the venom of Grammostola rosea spider. GsAF-II peptide toxin has antinociceptive and antiarrhythmic effects in mammals. The peptide is reported to block the following voltage-gated sodium channels: Nav1.1, Nav1.2, Nav1.3, Nav1.4, Nav1.6 and Nav1.7 with IC50 values of, respectively, 5.7, 12, 24, 4, 6.6 and 1.3 µM. This peptide also blocks hERG1 with an IC50 value of 4.7 µM.
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0197652
InChI:
SMILES:
Molecular Formula:
C176H261N47O45S7
Molecular Weight:
3979.78 Da
GsAF-2
CAS No.:
Peptides
VCID: VC0197652
Molecular Formula: C176H261N47O45S7
Molecular Weight: 3979.78 Da
| Product Name | GsAF-2 |
|---|---|
| Molecular Formula | C176H261N47O45S7 |
| Molecular Weight | 3979.78 Da |
| Appearance | White lyophilized solidPurity rate: > 98%AA sequence: Tyr-Cys2-Gln-Lys-Trp-Met-Trp-Thr-Cys9-Asp-Glu-Glu-Arg-Lys-Cys15-Cys16-Glu-Gly-Leu-Val-Cys21-Arg-Leu-Trp-Cys25-Lys-Lys-Lys-Ile-Glu-Trp-OHDisulfide bonds: Cys2-Cys16, Cys9-Cys21, and Cys15-Cys25)Length (aa): 31 |
| Description | GsAF-II (also termed Kappa-theraphotoxin-Gr2c, GsAF-2) was originally isolated from the venom of Grammostola rosea spider. GsAF-II peptide toxin has antinociceptive and antiarrhythmic effects in mammals. The peptide is reported to block the following voltage-gated sodium channels: Nav1.1, Nav1.2, Nav1.3, Nav1.4, Nav1.6 and Nav1.7 with IC50 values of, respectively, 5.7, 12, 24, 4, 6.6 and 1.3 µM. This peptide also blocks hERG1 with an IC50 value of 4.7 µM. |
| Last Modified | Aug 20 2021 |
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